Cas no 98026-16-5 (N,N-Dimethylamidino Urea)

• Product Name: N,N-Dimethylamidino Urea
• CAS No: 98026-16-5
• MF: C₄H₁₀N₄O
• MW: 130.148399829865
• CID: 1065240
• Update Time: 2025-11-06

N,N-Dimethylamidino Urea Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethylamidino Urea
• N-[(Dimethylamino)iminomethyl]urea (ACI)
• Urea, (N,N-dimethylamidino)- (6CI)
• (N,N-Dimethylcarbamimidoyl)urea
• [Amino(dimethylamino)methylidene]urea
• Metformin Hydroxy Analog 2
• (N’,N’-dimethylcarbamimidoyl)urea
• Metformin Impurity 3
• Metformin Hydroxy Alog 2
• Metformin Hydroxy Analog
• Urea, N-[(dimethylamino)iminomethyl]-
• Metformin Hydroxy Analog 2Q: What is Metformin Hydroxy Analog 2 Q: What is the CAS Number of Metformin Hydroxy Analog 2 Q: What is the storage condition of Metformin Hydroxy Analog 2 Q: What are the applications of Metformin Hydroxy Analog 2
• (Dimethylamidino)iminomethyl]Urea

• Inchi： 1S/C4H10N4O/c1-8(2)3(5)7-4(6)9/h1-2H3,(H4,5,6,7,9)
• InChI Key： LZEBBXWIHQNXLJ-UHFFFAOYSA-N
• SMILES： O=C(N)/N=C(\N)/N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 140
• Topological Polar Surface Area: 84.7

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: 136-1390C
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: DMSO (Slightly) Methanol (Slightly)
• Vapor Pressure: Not available

N,N-Dimethylamidino Urea Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines

Additional information on N,N-Dimethylamidino Urea

N,N-Dimethylamidino Urea (CAS No. 98026-16-5): An Overview of Its Properties and Applications in Chemical and Pharmaceutical Research

N,N-Dimethylamidino Urea (CAS No. 98026-16-5) is a unique compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its distinctive structure and potential applications. This compound, also known as DMU, is characterized by its amidino functional group, which imparts unique chemical and biological properties. In this article, we will delve into the properties, synthesis, and applications of N,N-Dimethylamidino Urea, highlighting recent advancements and research findings.

The chemical structure of N,N-Dimethylamidino Urea consists of a urea moiety (NH₂C(O)NH₂) with two methyl groups attached to the amidino nitrogen atom. This structure confers several important properties to the compound, including high solubility in water and polar organic solvents, as well as its ability to form hydrogen bonds. These characteristics make it a valuable candidate for various chemical and biological studies.

One of the key areas of interest in the study of N,N-Dimethylamidino Urea is its potential as a building block in the synthesis of more complex molecules. Recent research has shown that DMU can be used as an intermediate in the preparation of various pharmaceuticals and agrochemicals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N,N-Dimethylamidino Urea derivatives exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding has significant implications for the development of new antiviral drugs.

In addition to its antiviral properties, N,N-Dimethylamidino Urea has also been explored for its potential in cancer therapy. Research conducted at the National Institutes of Health (NIH) revealed that certain derivatives of DMU can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival. These findings suggest that N,N-Dimethylamidino Urea derivatives may have therapeutic potential in the treatment of various cancers.

The synthesis of N,N-Dimethylamidino Urea can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of dimethylamine with urea in the presence of a suitable catalyst. Another method involves the condensation of dimethylamine with cyanamide, followed by hydrolysis to form the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, which minimize waste and reduce energy consumption.

The physical properties of N,N-Dimethylamidino Urea, such as its melting point, boiling point, and solubility, are crucial for understanding its behavior in different environments. The compound is typically a white crystalline solid with a melting point around 180°C. Its high solubility in water makes it suitable for use in aqueous solutions, which is advantageous for many biological applications.

In terms of safety and handling, while N,N-Dimethylamidino Urea is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be used to minimize exposure.

The future prospects for N,N-Dimethylamidino Urea are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. For example, recent studies have explored its role as a catalyst in organic synthesis reactions, where it has shown excellent performance in promoting specific transformations under mild conditions.

In conclusion, N,N-Dimethylamidino Urea (CAS No. 98026-16-5) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research progresses, it is likely that new uses for this compound will be discovered, further expanding its impact on science and medicine.